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A Foreword for the Modern Researcher: The study of ergoline alkaloids has perpetually been at
the forefront of medicinal chemistry and pharmacology. Among these, lysergol emerges as a
compound of significant interest, not for hallucinogenic properties often associated with its
relatives, but for its versatile chemical scaffold and nuanced biological activities. This guide
serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals, providing a deep dive into the core chemical and pharmacological
aspects of lysergol. We will move beyond a mere recitation of facts to an integrated
understanding of its synthesis, properties, and potential, grounded in established scientific
principles and methodologies.

The Ergoline Core: Unveiling the Chemical
Architecture of Lysergol

Lysergol is a tetracyclic ergoline alkaloid, a structural classification that underpins its unique
chemical behavior and biological interactions. Its systematic IUPAC name is [(6aR,9R)-7-
methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinolin-9-yllmethanol[1][2]. The ergoline skeleton
is a rigid framework composed of a fused indole and quinoline ring system, which provides a
specific three-dimensional orientation for its substituent groups.

© 2026 BenchChem. All rights reserved. 1/17 Tech Support


https://www.benchchem.com/product/b1675761#bc-rfq
https://www.benchchem.com/product/b1675761/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-lysergol-chemical-structure-properties-and-applications
https://www.benchchem.com/product/b1675761/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-lysergol-chemical-structure-properties-and-applications
https://www.benchchem.com/product/b1675761/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-lysergol-chemical-structure-properties-and-applications
https://www.benchchem.com/product/b1675761/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-lysergol-chemical-structure-properties-and-applications
https://www.researchgate.net/publication/393853844_Development_and_validation_of_a_quantitative_proton_NMR_method_for_the_analysis_of_lysergol
https://pubchem.ncbi.nlm.nih.gov/compound/Lysergol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675761?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The key stereochemical features of lysergol are the two chiral centers at the C-6a and C-9
positions, which are in the R configuration[1]. This specific stereochemistry is crucial for its
biological activity and distinguishes it from its isomers.

Below is a two-dimensional representation of the chemical structure of lysergol:

Caption: 2D chemical structure of lysergol.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental for
its handling, formulation, and analytical characterization. The table below summarizes the key
properties of lysergol.

Property Value Source(s)
Molecular Formula C16H18N20 [11[2]
Molecular Weight 254.33 g/mol [1112]
CAS Number 602-85-7 [1]
Off-white to pale brown fine
Appearance
powder
Melting Point >183 °C (decomposes)

Soluble in DMSO and
dimethylformamide (approx. 20

Solubility Y _ ( pp. [3]
mg/mL). Slightly soluble in

methanol and pyridine.

UV/Vis (Amax) 227,242, 311 nm [3]

Synthesis and Natural Occurrence

Lysergol can be obtained through both extraction from natural sources and total chemical
synthesis. The choice of method depends on the desired scale, purity, and the availability of
starting materials.
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Natural Occurrence and Extraction

Lysergol is a minor alkaloid found in certain species of fungi, most notably in the ergot fungus
Claviceps purpurea, and in the seeds of several plants in the Convolvulaceae family, such as
Ipomoea hederacea (morning glory)[2].

Experimental Protocol: Extraction and Purification of Lysergol from Ipomoea hederacea Seeds

This protocol is a synthesis of established methods for the efficient extraction and purification of
lysergol, yielding a high-purity product.

Materials and Reagents:

» Dried and powdered Ipomoea hederacea seeds
o Dichloromethane

e Methanol

e Ammonia solution

e n-Hexane

e Hydrochloric acid (HCI)

e Acetic acid

 Activated carbon

o Diatomaceous earth (Hyflo)
e Sodium sulfate (anhydrous)
» Rotary evaporator

e Glass-lined reactor

Step-by-Step Methodology:
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o Extraction:

o

Mix 1200 kg of powdered Ipomoea hederacea seeds with 120 kg of sodium bicarbonate in
a rotary extractor.

o

Add 3600 liters of a dichloromethane:methanol (85:15) solvent mixture.

[¢]

Adjust the pH of the solution to 8.0-8.5 with ammonia gas at room temperature and stir for
4 hours.

Transfer the solvent mixture to a distillation vessel and concentrate under vacuum.

[¢]

o Acid-Base Treatment (First Stage):

o Take the crude wet material of lysergol and adjust the pH to < 2 with HCI at room
temperature.

o Cool the mixture to 10-20°C and adjust the pH to 9.0-9.5 with liquid ammonia, then stir for
3-4 hours.

o Filter the precipitate and wash with a chilled methanol solution.
o Perform a defatting step by washing the material with n-Hexane.
 Purification (Second Stage):

o Dissolve the crude lysergol in methanol (7 times the weight of lysergol) in a glass-lined
reactor at room temperature.

o Adjust the pH of the methanolic solution to 5.0-5.4 by adding acetic acid at 35-40°C and
stir until the solution is clear.

o Add activated carbon (5% of the weight of lysergol) and stir for 30 minutes.
o Filter the solution through diatomaceous earth.

o Crystallization:
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[e]

Transfer the clear filtrate to a glass-lined reactor and cool to 10-20°C.

o

Adjust the pH to 9.0-9.5 with liquid ammonia to induce crystallization.

[¢]

Filter the crystalline material and wash with a chilled methanol solution.

[¢]

Dry the purified lysergol under vacuum.

[e]

Repeat the purification process to obtain high-purity lysergol[4].

<i>

Solvent Extraction
(DCM:MeOH, pH 8.0-8.5)

Concentration
(Vacuum)

First Acid-Base Treatment
(HCI, NH3) & Defatting (Hexane)

l

Second Acid-Base Treatment
(Acetic Acid, NH3) & Charcoal

Crystallization
(Methanol, pH 9.0-9.5)
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Caption: Workflow for the extraction and purification of lysergol.

Total Chemical Synthesis

The total synthesis of lysergol provides a route to access this molecule and its analogs with
high precision and the ability to introduce structural modifications. One of the elegant and
efficient strategies involves a palladium-catalyzed domino cyclization of an amino allene
bearing a bromoindolyl group[4][5][6][7]-

Conceptual Workflow: Palladium-Catalyzed Domino Cyclization

This synthetic strategy hinges on the construction of the C/D ring system of the ergoline
skeleton in a single, domino reaction sequence. The key steps involve the formation of an
allene intermediate, followed by a palladium-catalyzed cyclization that establishes the
tetracyclic core of lysergol[4][5][7].

Gllene Formation)
Pd-Catalyzed
Domino Cyclization
Functional Group
Manipulation
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Caption: Conceptual workflow for the total synthesis of lysergol.

While a full, step-by-step experimental protocol for the total synthesis is extensive and beyond
the immediate scope of this guide, the key transformation involves the reaction of an amino
allene with a palladium catalyst, which orchestrates a cascade of cyclization events to form the
ergoline ring system[4][5][7]. This approach has been successfully employed for the synthesis
of (x)-lysergic acid, (x)-lysergol, and (z)-isolysergol[4][5][7].

Pharmacological Profile: A Nuanced Interaction with
Receptors

Lysergol's pharmacological profile is characterized by its interactions with various
neurotransmitter receptors, particularly those of the serotonin (5-HT) and dopamine systems.
Unlike its more famous relative, lysergic acid diethylamide (LSD), lysergol is not considered a
hallucinogen in humans.

Receptor Binding and Functional Activity

The following table summarizes the available data on the binding affinities (Ki) and functional
activities (EC50) of (+)-lysergol at several key human receptors. Lower Ki values indicate
higher binding affinity, and lower EC50 values indicate greater potency in functional assays.
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Binding Functional
o . o Emax (% of 5-

Receptor Affinity (Ki, Activity (EC50, HT) Source(s)

nM) nM)
5-HT1A High Affinity 73+6 51% [3][8]
5-HT2A High Affinity 1.6+0.5 51% [31[8]
5-HT2B High Affinity >10,000 - [8]
5-HT2C High Affinity 6.6+14 43% [3][8]
Dopamine (D2- o
) Moderate Affinity - -
like)

) Antagonist

Adrenergic (01) o - -

Activity

Note: Data for dopamine and adrenergic receptors is less consistently reported in a quantitative

format in the available literature.

The data indicate that (+)-lysergol is a potent partial agonist at the 5-HT2A and 5-HT2C
receptors and a partial agonist at the 5-HT1A receptor[8]. Its lack of hallucinogenic activity,
despite its affinity for the 5-HT2A receptor, is a topic of ongoing research and may be related to
its specific signaling profile (biased agonism) or its pharmacokinetic properties.

Analytical Methodologies for Lysergol

Accurate and precise analytical methods are crucial for the quality control of lysergol, whether
it is sourced from natural extraction or chemical synthesis. High-Performance Liquid
Chromatography (HPLC) and Quantitative Nuclear Magnetic Resonance (QNMR) spectroscopy
are two powerful techniques for this purpose.

High-Performance Liquid Chromatography (HPLC)

Protocol: Validated RP-HPLC Method for the Quantification of Lysergol

This protocol outlines a validated reverse-phase HPLC method suitable for the routine quality

control analysis of lysergol.
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Chromatographic Conditions:

Column: C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 pum)

Mobile Phase: Isocratic elution with Methanol:Acetonitrile:0.1% Ortho-phosphoric acid
(25:20:55, viviv), with the pH adjusted to 6.5 with triethylamine[1].

Flow Rate: 1.0 mL/min
Column Temperature: 25 °C
Detection: UV at 230 nm[1]

Injection Volume: 20 pL

Method Validation Parameters:

Linearity: The method should be linear over a concentration range of at least 50-1000
ng/mL[1].

Precision: The relative standard deviation (RSD) for intra- and inter-day precision should be
less than 2%.

Accuracy: The recovery should be within 98-102%.

Limit of Quantification (LOQ): Approximately 50 ng/mL[1].

Quantitative Nuclear Magnetic Resonance (QNMR)
Spectroscopy

gNMR is a primary analytical method that allows for the direct quantification of a substance

without the need for a chemically identical reference standard.

Protocol: qNMR for Purity Assessment of Lysergol

Instrumentation and Sample Preparation:

NMR Spectrometer: 400 MHz or higher
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e Solvent: Deuterated dimethyl sulfoxide (DMSO-de)

¢ Internal Standard: A certified reference material with a known purity and signals that do not
overlap with lysergol's signals (e.g., maleic acid).

o Sample Preparation: Accurately weigh the lysergol sample and the internal standard into a
vial and dissolve in a known volume of the deuterated solvent. Transfer the solution to an
NMR tube.

Data Acquisition and Processing:

e Acquire a 'H NMR spectrum with appropriate parameters for quantitative analysis (e.g.,
sufficient relaxation delay).

e Process the spectrum, including phasing and baseline correction.
« Integrate the signals of both the lysergol and the internal standard.

Purity Calculation: The purity of the lysergol sample can be calculated using the following
equation:

Purity (%) = (I_analyte / N_analyte) * (N_standard / |_standard) * (MW _analyte / MW _standard)
* (m_standard / m_analyte) * P_standard

Where:

| = Integral of the signal

N = Number of protons for the integrated signal

MW = Molecular weight

m = mass

P = Purity of the standard

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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e 'H NMR: The proton NMR spectrum of lysergol will show characteristic signals for the
aromatic protons of the indole ring, the olefinic proton, the protons of the piperidine ring, the
N-methyl group, and the hydroxymethyl group.

e 13C NMR: The carbon NMR spectrum will display distinct signals for each of the 16 carbon
atoms in the lysergol molecule, providing a unique fingerprint for structural confirmation.
Detailed spectral assignments can be found in specialized literature[9][10][11][12][13][14].

Infrared (IR) Spectroscopy: The IR spectrum of lysergol will exhibit characteristic absorption
bands corresponding to its functional groups, including:

N-H stretching of the indole ring

O-H stretching of the alcohol

C-H stretching (aromatic and aliphatic)

C=C stretching of the aromatic and olefinic groups

C-N and C-O stretching vibrations

Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) of lysergol will
show a prominent protonated molecular ion [M+H]* at m/z 255.2[15]. Tandem mass
spectrometry (MS/MS) will reveal characteristic fragmentation patterns, including the loss of
water and fragmentation of the ergoline ring system, which can be used for structural
elucidation and confirmation[15][16][17][18][19].

Applications and Future Directions

Lysergol's primary significance in the pharmaceutical industry lies in its role as a key starting
material for the synthesis of several important drugs[6].

» Nicergoline: A vasodilator used to treat senile dementia and other vascular disorders.
o Cabergoline: A dopamine agonist used to treat hyperprolactinemia and Parkinson's disease.

The unique pharmacological profile of lysergol itself, particularly its potent and selective
interactions with serotonin receptors without inducing hallucinogenic effects, makes it an
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intriguing scaffold for the development of novel therapeutics targeting a range of central
nervous system disorders. Further research into its specific signaling pathways and the
structure-activity relationships of its analogs could unlock new avenues for drug discovery.

Conclusion

Lysergol stands as a testament to the enduring value of natural products in modern drug
discovery and development. Its complex chemical architecture, accessible through both natural
sourcing and sophisticated synthetic strategies, provides a rich platform for chemical
exploration. A thorough understanding of its physicochemical properties, pharmacological
profile, and analytical methodologies, as detailed in this guide, is essential for any researcher
seeking to harness the potential of this versatile ergoline alkaloid. As our understanding of the
intricate signaling of the central nervous system deepens, the nuanced pharmacology of
lysergol and its derivatives will undoubtedly continue to inspire new therapeutic innovations.
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BENGHE Foundational & Exploratory

Check Availability & Pricing
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lysergol-chemical-structure-properties-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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